Cas no 221524-06-7 ( )

  structure
  structure
Product Name: 
CAS No:221524-06-7
MF:C14H22N2O6
MW:314.334284305573
CID:912226
PubChem ID:45358638
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-methylpropan-2-yl)oxycarbonyl]-4-prop-2-enoxycarbonylpiperazine-2-carboxylic acid
    • 221524-06-7
    • AB27915
    • 1-[(tert-butoxy)carbonyl]-4-[(prop-2-en-1-yloxy)carbonyl]piperazine-2-carboxylic acid
    • EN300-25778882
    • PIPERAZINE-1,2,4-TRICARBOXYLIC ACID 4-ALLYL ESTER 1-TERT-BUTYL ESTER
    • 4-((Allyloxy)carbonyl)-1-(tert-butoxycarbonyl)piperazine-2-carboxylic acid
    • 1219348-11-4
    •  
    • Inchi: 1S/C14H22N2O6/c1-5-8-21-12(19)15-6-7-16(10(9-15)11(17)18)13(20)22-14(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,17,18)
    • InChI Key: RRDGPPKUMBLVOD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C(=O)OCC=C)CC1C(=O)O)=O

Computed Properties

  • Exact Mass: 314.14778643g/mol
  • Monoisotopic Mass: 314.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 96.4Ų

  Security Information

  • HazardClass:IRRITANT
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